Cas no 2094334-32-2 (N-(2-{[4-(aminomethyl)oxan-4-yl]oxy}ethyl)-2-chloro-6-methylpyridine-3-sulfonamide hydrochloride)

• Product Name: N-(2-{[4-(aminomethyl)oxan-4-yl]oxy}ethyl)-2-chloro-6-methylpyridine-3-sulfonamide hydrochloride
• CAS No: 2094334-32-2
• MF: C₁₄H₂₃Cl₂N₃O₄S
• MW: 400.321120500565
• CID: 6112307
• PubChem ID: 121555258
• Update Time: 2025-07-16

N-(2-{[4-(aminomethyl)oxan-4-yl]oxy}ethyl)-2-chloro-6-methylpyridine-3-sulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2094334-32-2
• N-[2-[4-(aminomethyl)oxan-4-yl]oxyethyl]-2-chloro-6-methylpyridine-3-sulfonamide;hydrochloride
• AKOS033749506
• EN300-26595933
• Z2040114553
• N-(2-{[4-(aminomethyl)oxan-4-yl]oxy}ethyl)-2-chloro-6-methylpyridine-3-sulfonamide hydrochloride

• Inchi： 1S/C14H22ClN3O4S.ClH/c1-11-2-3-12(13(15)18-11)23(19,20)17-6-9-22-14(10-16)4-7-21-8-5-14;/h2-3,17H,4-10,16H2,1H3;1H
• InChI Key： ZCVJPOMEHCFIEW-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C)N=1)S(NCCOC1(CN)CCOCC1)(=O)=O.Cl

Computed Properties

• Exact Mass: 399.0786328g/mol
• Monoisotopic Mass: 399.0786328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 465
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112Ų

Additional information on N-(2-{[4-(aminomethyl)oxan-4-yl]oxy}ethyl)-2-chloro-6-methylpyridine-3-sulfonamide hydrochloride

Introduction to N-(2-{[4-(aminomethyl)oxan-4-yl]oxy}ethyl)-2-chloro-6-methylpyridine-3-sulfonamide hydrochloride (CAS No. 2094334-32-2)

N-(2-{[4-(aminomethyl)oxan-4-yl]oxy}ethyl)-2-chloro-6-methylpyridine-3-sulfonamide hydrochloride, a compound with the CAS number 2094334-32-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The intricate arrangement of functional groups within its framework, including the N-(2-{[4-(aminomethyl)oxan-4-yl]oxy}ethyl) moiety and the 2-chloro-6-methylpyridine-3-sulfonamide core, positions it as a promising candidate for further exploration in therapeutic interventions.

The chemical entity exhibits a unique blend of structural features that make it particularly intriguing for researchers. The presence of an aminomethyl group in the oxane ring contributes to its solubility and bioavailability, while the chloro and methyl substituents on the pyridine ring enhance its interaction with biological targets. These characteristics are critical in determining its pharmacokinetic properties and overall efficacy as a pharmaceutical agent.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with various diseases. N-(2-{[4-(aminomethyl)oxan-4-yl]oxy}ethyl)-2-chloro-6-methylpyridine-3-sulfonamide hydrochloride has been identified as a compound with such modulatory capabilities. Specifically, studies have suggested that it may interact with enzymes and receptors involved in inflammatory responses, making it a potential candidate for treating conditions such as arthritis and other inflammatory disorders.

The synthesis of this compound involves multiple steps, each requiring precise control to ensure high yield and purity. The incorporation of the N-(2-{[4-(aminomethyl)oxan-4-yl]oxy}ethyl) group necessitates careful handling of reagents and conditions to avoid unwanted side reactions. Similarly, the introduction of the 2-chloro-6-methylpyridine-3-sulfonamide moiety requires expertise in organic synthesis techniques to achieve the desired regioselectivity.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for further drug development. By modifying specific functional groups or introducing new ones, researchers can tailor its properties to target different diseases or enhance its therapeutic effects. This flexibility makes it an attractive option for medicinal chemists looking to develop next-generation pharmaceuticals.

The pharmacological profile of N-(2-{[4-(aminomethyl)oxan-4-yl]oxy}ethyl)-2-chloro-6-methylpyridine-3-sulfonamide hydrochloride is still under investigation, but preliminary findings are promising. In vitro studies have shown that it can inhibit the activity of certain enzymes associated with inflammation, suggesting its potential as an anti-inflammatory agent. Additionally, animal models have demonstrated its ability to reduce inflammation and pain without significant side effects.

The compound's stability under various conditions is another critical factor that influences its suitability for pharmaceutical use. Research has shown that it remains stable under standard storage conditions but may degrade when exposed to extreme temperatures or acidic environments. Understanding these stability parameters is essential for formulating effective drug products that maintain their integrity throughout their shelf life.

The regulatory landscape for new pharmaceutical compounds is stringent, requiring extensive testing to ensure safety and efficacy before they can be approved for human use. N-(2-{[4-(aminomethyl)oxan-4-yl]oxy}ethyl)-2-chloro-6-methylpyridine-3-sulfonamide hydrochloride is currently undergoing preclinical studies to gather the necessary data for regulatory submissions. These studies aim to provide comprehensive information on its pharmacological effects, toxicity profiles, and pharmacokinetics.

The development of this compound also highlights the importance of interdisciplinary collaboration in pharmaceutical research. Chemists work closely with biologists, pharmacologists, and clinicians to ensure that new drugs are not only effective but also safe and well-tolerated by patients. This collaborative approach is essential for translating laboratory discoveries into viable therapeutic options.

In conclusion, N-(2-{[4-(aminomethyl)oxan-4-yl]oxy}ethyl)-2-chloro-6-methylpyridine-3-sulfonamide hydrochloride (CAS No. 2094334-32-2) represents a significant advancement in pharmaceutical chemistry with potential applications in treating inflammatory disorders. Its unique molecular structure and promising pharmacological properties make it a valuable candidate for further research and development. As more data becomes available from ongoing studies, its role in modern medicine is likely to become even more pronounced.